O-{4-[(2-methylphenyl)carbamoyl]phenyl} bis(2-methylpropyl)carbamothioate

• Molecular Formula: C23H30N2O2S
• Molecular Weight: 398.6 g/mol
• IUPAC Name: O-[4-[(2-methylphenyl)carbamoyl]phenyl] N,N-bis(2-methylpropyl)carbamothioate
• InChI: InChI=1S/C23H30N2O2S/c1-16(2)14-25(15-17(3)4)23(28)27-20-12-10-19(11-13-20)22(26)24-21-9-7-6-8-18(21)5/h6-13,16-17H,14-15H2,1-5H3,(H,24,26)
• InChI Key: RSGBAEBMWJSRKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC(=S)N(CC(C)C)CC(C)C

Description

4-{[BIS(2-METHYLPROPYL)CARBAMOTHIOYL]OXY}-N-(2-METHYLPHENYL)BENZAMIDE is a complex organic compound that belongs to the class of benzamides. Benzamides are known for their diverse applications in medicinal chemistry, particularly as ligands for transition metals and as potential therapeutic agents .

Preparation Methods

The synthesis of 4-{[BIS(2-METHYLPROPYL)CARBAMOTHIOYL]OXY}-N-(2-METHYLPHENYL)BENZAMIDE typically involves multi-step organic reactions. One common method includes the reaction of 4-hydroxy-N-(2-methylphenyl)benzamide with bis(2-methylpropyl)carbamothioyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

4-{[BIS(2-METHYLPROPYL)CARBAMOTHIOYL]OXY}-N-(2-METHYLPHENYL)BENZAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the benzamide moiety, using reagents like sodium hydride or potassium tert-butoxide.

Scientific Research Applications

4-{[BIS(2-METHYLPROPYL)CARBAMOTHIOYL]OXY}-N-(2-METHYLPHENYL)BENZAMIDE has several applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with transition metals, which are studied for their catalytic properties.

Biology: The compound is investigated for its potential antimicrobial and antioxidant activities.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of cancer and other diseases.

Industry: It is used in the synthesis of other complex organic molecules and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-{[BIS(2-METHYLPROPYL)CARBAMOTHIOYL]OXY}-N-(2-METHYLPHENYL)BENZAMIDE involves its interaction with specific molecular targets. The compound can bind to metal ions, forming stable complexes that can inhibit the activity of certain enzymes or proteins. This interaction can disrupt cellular processes, leading to antimicrobial or anticancer effects .

Comparison with Similar Compounds

Similar compounds include other benzamide derivatives such as N-(bis(2,4-dimethoxybenzyl)carbamothioyl)-4-methylbenzamide. These compounds share similar structural features but differ in their substituents, which can significantly affect their chemical properties and biological activities